![molecular formula C10H8O4 B1236627 2-Hydroxybenzalpyruvate CAS No. 90293-62-2](/img/structure/B1236627.png)
2-Hydroxybenzalpyruvate
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Overview
Description
(3E)-4-(2-hydroxyphenyl)-2-oxobut-3-enoic acid is a pyruvic acid derivative having a 2-hydroxybenzylidene group attached at the 3-position and E-stereochemistry. It derives from a pyruvic acid. It is a conjugate acid of a (3E)-4-(2-hydroxyphenyl)-2-oxobut-3-enoate.
Scientific Research Applications
Enzymatic Activity and Microbial Degradation
- 2'-Hydroxybenzalpyruvate aldolase, an enzyme purified from a bacterium that degrades naphthalenesulfonates, catalyzes the cleavage of 2'-hydroxybenzalpyruvate into salicylaldehyde and pyruvate. This process is integral to the bacterial degradation pathways for naphthalene and naphthalenesulfonates (Kuhm, Knackmuss, & Stolz, 1993).
- In pseudomonads metabolizing naphthalene, the oxidation of 1,2-dihydroxynaphthalene leads to 2-hydroxychromene-2-carboxylic acid, which is then converted to 2'-hydroxybenzalpyruvate by another inducible enzyme, illustrating its role in microbial naphthalene metabolism (Barnsley, 1976).
Biochemical Characterization
- A study on Nocardioides sp., a phenanthrene-degrading bacterium, revealed that trans-2′-carboxybenzalpyruvate hydratase-aldolase can transform trans-2′-carboxybenzalpyruvate to 2-carboxybenzaldehyde and pyruvate. The enzyme's genetic and structural characterization provides insights into its role in phenanthrene degradation (Iwabuchi & Harayama, 1998).
Chemical Synthesis and Reactions
- 2-Hydroxybenzaldehydes, including 2-hydroxybenzalpyruvate, react efficiently with various alkynes, alkenes, or allenes in the presence of a rhodium catalyst, yielding 2-alkenoylphenols. This demonstrates their utility in chemical synthesis and organic transformations (Kokubo et al., 1999).
- Salicylaldehyde (2-hydroxybenzaldehyde) and its derivatives are extensively used in multicomponent reactions (MCRs) for synthesizing various heterocyclic systems, underscoring its importance as a chemical synthon (Heravi et al., 2018).
Computational Studies
- Computational studies on the acetalization of 2-hydroxybenzaldehyde using halogen acid catalysts provide insights into possible reaction mechanisms, contributing to a deeper understanding of chemical transformations at the molecular level (Yusuf, Roza, & Nasution, 2017).
Spectroscopy and Analytical Applications
- Spectroscopic studies on Schiff bases derived from 2-hydroxybenzaldehydes offer valuable information on their molecular structure and potential applications in analytical chemistry (Issa, Khedr, & Rizk, 2008).
properties
CAS RN |
90293-62-2 |
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Molecular Formula |
C10H8O4 |
Molecular Weight |
192.17 g/mol |
IUPAC Name |
(E)-4-(2-hydroxyphenyl)-2-oxobut-3-enoic acid |
InChI |
InChI=1S/C10H8O4/c11-8-4-2-1-3-7(8)5-6-9(12)10(13)14/h1-6,11H,(H,13,14)/b6-5+ |
InChI Key |
HMXOGGUFCBUALL-AATRIKPKSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C(=O)C(=O)O)O |
SMILES |
C1=CC=C(C(=C1)C=CC(=O)C(=O)O)O |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)C(=O)O)O |
Other CAS RN |
90293-62-2 |
synonyms |
2-hydroxybenzalpyruvate 4-(2-hydroxyphenyl)-2-oxo-3-butenoic acid ortho-hydroxybenzalpyruvate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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